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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the available scientific and

technical information regarding Acid Blue 182 (CAS No. 12219-26-0). While initial interest may

lie in its biological activity for research and drug development, a thorough review of current

literature indicates that the predominant body of knowledge on Acid Blue 182 is centered on

its industrial applications as a synthetic dye. This document summarizes its chemical

properties, known applications, and the limited information available regarding its biological

effects.

Chemical and Physical Properties
Acid Blue 182, also known as C.I. Acid Blue 182, is a synthetic dye belonging to the

anthraquinone class.[1] Its chemical structure is characterized by a central anthraquinone core.

The IUPAC name for Acid Blue 182 is disodium;4-[4-[acetyl(methyl)amino]-2-

sulfonatoanilino]-1-amino-9,10-dioxoanthracene-2-sulfonate.[2]
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Property Value Reference

CAS Number 12219-26-0 [1]

Molecular Formula C23H17N3Na2O9S2 [3]

Molecular Weight 589.5 g/mol [2]

Appearance Blue Powder [4]

Solubility Soluble in water [4]

Industrial Applications
The primary application of Acid Blue 182 is as a colorant in various industries. It is valued for

its bright blue hue and good fastness properties.[1][5]

Textile Industry: Used for dyeing wool, silk, nylon, and blended fabrics.[6]

Paper Industry: Utilized in paper coloring.[5]

Detergents: It has been used as a detergent builder, where it helps regulate pH and viscosity.

[7]

Other Applications: It has also found use in the coloring of cosmetics and pharmaceuticals.

[8]

Biological Activity and Toxicology
Information regarding the specific biological activity of Acid Blue 182 at a cellular or molecular

level is limited in the public domain. The available data primarily focuses on its general

properties and safety in the context of its industrial use.

One source describes Acid Blue 182 as having bactericidal properties.[7] However, detailed

studies quantifying this activity, such as determining the minimum inhibitory concentration

(MIC) against various bacterial strains, are not readily available in the provided search results.

Toxicological data is also sparse. A safety data sheet (SDS) indicates that it is not classified as

a hazardous substance according to GHS criteria.[3][9] The SDS reports no available data on
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toxicity to fish, daphnia, algae, or microorganisms.[9]

Due to the lack of specific data on its interaction with biological signaling pathways or

molecular targets, it is not possible to provide a detailed account of its mechanism of action in a

biological context relevant to drug development.

Experimental Protocols
Detailed experimental protocols for assessing the biological activity of Acid Blue 182 are not

available in the reviewed literature. For general guidance on relevant methodologies,

researchers can refer to standard protocols for assessing bactericidal activity or general

cytotoxicity assays.
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Caption: Overview of Acid Blue 182's properties and applications.
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Conclusion
Acid Blue 182 is a well-characterized synthetic dye with established industrial uses. However,

there is a significant gap in the scientific literature regarding its specific biological activities and

mechanisms of action at a molecular level. For researchers in drug development, this

compound currently represents an unexplored entity. Further investigation would be required to

determine if it possesses any pharmacological properties beyond its reported bactericidal

effects. The lack of available data precludes a more in-depth analysis of its potential as a

therapeutic agent at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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